Cas no 1047636-01-0 (1-Ethyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-Ethyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1047636-01-0
• MF: C₁₂H₂₁BN₂O₂
• MW: 236.118343114853
• MDL: MFCD21099436
• CID: 2111820
• PubChem ID: 57826915
• Update Time: 2024-11-04

1-Ethyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
• TVAZFFXUDMZDGT-UHFFFAOYSA-N
• 1-ethyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1047636-01-0
• 1-ethyl-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• DA-29403
• XRB63601
• EN300-12599016
• SCHEMBL1530080
• Z2049983208
• MFCD21099436
• 1-Ethyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD21099436
• Inchi： 1S/C12H21BN2O2/c1-7-15-10(9(2)8-14-15)13-16-11(3,4)12(5,6)17-13/h8H,7H2,1-6H3
• InChI Key： TVAZFFXUDMZDGT-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C)C=NN2CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 236.1696081g/mol
• Monoisotopic Mass: 236.1696081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3